Cas no 68876-96-0 (But-2-yne-1,4-diol2-(chloromethyl)oxirane)

But-2-yne-1,4-diol and 2-(chloromethyl)oxirane are versatile intermediates in organic synthesis. But-2-yne-1,4-diol, a diol with an alkyne functionality, serves as a precursor for polymers, pharmaceuticals, and specialty chemicals, offering reactivity in click chemistry and cross-coupling reactions. 2-(Chloromethyl)oxirane, an epoxide derivative, is valuable in epoxy resin production and as a building block for agrochemicals and pharmaceuticals due to its electrophilic ring-opening reactivity. Both compounds exhibit high purity and stability, ensuring consistent performance in industrial applications. Their structural features enable selective functionalization, making them essential for tailored synthetic pathways in research and manufacturing. Proper handling is required due to their reactive nature.

But-2-yne-1,4-diol2-(chloromethyl)oxirane structure

68876-96-0 structure

Product Name:But-2-yne-1,4-diol2-(chloromethyl)oxirane

CAS No:68876-96-0

MF:C₇H₁₁ClO₃

MW:178.613441705704

CID:58883

PubChem ID:163219

Update Time:2025-11-02

But-2-yne-1,4-diol2-(chloromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

- But-2-yne-1,4-diol 2-(chloromethyl)oxirane
- 2-Butyn-1,4-diol,epichlorohydrin ethers
- 2-Butyne-1,4-diol bis chlorohydrin ether
- 2-Butyne-1,4-diol,reaction products with epichlorohydrin
- BCE
- Einecs 272-537-0
- REACTION PRODUCTS OF 2-BUTYNE-1,4-DIOL WITH EPICHLOROHYDRIN
- Reaction products of butynediol with epichlorohydrin
- DTXSID40987982
- 68876-96-0
- 68410-08-2
- SCHEMBL1462576
- EINECS 270-106-1
- But-2-yne-1,4-diol2-(chloromethyl)oxirane
- But-2-yne-1,4-diol--2-(chloromethyl)oxirane (1/1)
- but-2-yne-1,4-diol;2-(chloromethyl)oxirane
- 68441-62-3
- EINECS 270-079-6
- Inchi： 1S/C4H6O2.C3H5ClO/c5-3-1-2-4-6;4-1-3-2-5-3/h5-6H,3-4H2;3H,1-2H2
- InChI Key： NHNWEVUXQTXHJI-UHFFFAOYSA-N
- SMILES： ClCC1CO1.OCC#CCO

Computed Properties

Exact Mass: 178.04000
Monoisotopic Mass: 178.04
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53A^2

Experimental Properties

Density: 1.18~1.21 (20°)
Boiling Point: 238 °C at 760 mmHg
Flash Point: 152.2 °C
PSA: 52.99000
LogP: -0.40160

But-2-yne-1,4-diol2-(chloromethyl)oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B282025-50mg	But-2-yne-1,4-diol2-(chloromethyl)oxirane	68876-96-0	50mg	$ 250.00	2022-06-07
TRC	B282025-100mg	But-2-yne-1,4-diol2-(chloromethyl)oxirane	68876-96-0	100mg	$ 410.00	2022-06-07
TRC	B282025-250mg	But-2-yne-1,4-diol2-(chloromethyl)oxirane	68876-96-0	250mg	$ 815.00	2022-06-07